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For Researchers, Scientists, and Drug Development Professionals

Introduction
Monopropyl phthalate (MPP) is a phthalate monoester that serves as a primary metabolite of

the widely used plasticizer, dipropyl phthalate (DPrP)[1]. As a member of the phthalate family,

MPP is of significant interest to researchers in environmental science, toxicology, and drug

development due to its potential interactions with biological systems. This technical guide

provides a detailed overview of the chemical and physical properties of monopropyl
phthalate, its known biological interactions, and relevant experimental protocols.

Chemical and Physical Properties
Monopropyl phthalate is an organic compound with the molecular formula C₁₁H₁₂O₄.[2] It is

characterized by a benzene ring with two adjacent carboxylic acid groups, one of which is

esterified with a propyl group. While some sources describe it as a colorless to pale yellow

liquid with a slightly sweet odor[1], others classify it as a solid at room temperature[3]. The

available quantitative data, including predicted and some experimental values, are summarized

in the tables below for clarity and ease of comparison.

Table 1: Chemical Identifiers and Molecular Properties of
Monopropyl Phthalate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b127036?utm_src=pdf-interest
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://cymitquimica.com/cas/4376-19-6/
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monopropyl-Phthalate
https://cymitquimica.com/cas/4376-19-6/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21405954.htm?N=United%20States
https://www.benchchem.com/product/b127036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-(propoxycarbonyl)benzoic

acid
PubChem[2]

Synonyms
Mono-n-propyl phthalate,

Phthalic acid monopropyl ester
PubChem[2], CymitQuimica[1]

CAS Number 4376-19-6 PubChem[2]

Molecular Formula C₁₁H₁₂O₄ PubChem[2]

Molecular Weight 208.21 g/mol PubChem[2]

Canonical SMILES
CCCOC(=O)C1=CC=CC=C1C

(=O)O
PubChem[2]

InChI Key
NFOQRIXSEYVCJP-

UHFFFAOYSA-N
PubChem[2]

Table 2: Physical Properties of Monopropyl Phthalate
Property Value Notes Source

Physical State
Solid / Colorless to

pale yellow liquid

Contradictory

information exists.

ChemicalBook[3],

CymitQuimica[1]

Boiling Point 351.2 ± 25.0 °C Predicted ChemicalBook[3]

Density 1.204 ± 0.06 g/cm³ Predicted ChemicalBook[3]

pKa 3.38 ± 0.36 Predicted ChemicalBook[3]

Solubility

Moderately soluble in

water. Slightly soluble

in Chloroform, DMSO,

and Methanol.

CymitQuimica[1],

ChemicalBook[3]

Kovats Retention

Index
1731

Semi-standard non-

polar
PubChem[2]
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Biological Activity: Interaction with Peroxisome
Proliferator-Activated Receptors (PPARs)
Phthalate monoesters, including monopropyl phthalate, are known to interact with

peroxisome proliferator-activated receptors (PPARs). PPARs are a group of nuclear receptor

proteins that function as transcription factors regulating the expression of genes involved in

various metabolic processes, including lipid metabolism and inflammation. There are three

main isoforms of PPARs: PPARα, PPARγ, and PPARβ/δ.

Phthalate monoesters can act as ligands for PPARs, thereby activating them. This activation

can lead to a cascade of downstream cellular effects. The interaction is believed to be a key

mechanism behind the biological effects of phthalates. The general signaling pathway is

depicted below.

Phthalate Monoester Activation of PPAR Signaling Pathway
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Phthalate Monoester Activation of PPAR Signaling Pathway

Experimental Protocols
Synthesis of Monopropyl Phthalate
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A general method for the synthesis of phthalate monoesters involves the reaction of phthalic

anhydride with the corresponding alcohol. For monopropyl phthalate, this would involve the

reaction of phthalic anhydride with n-propanol.

Materials:

Phthalic anhydride

n-Propanol

Anhydrous toluene

Pyridine (catalyst)

Hydrochloric acid (HCl) solution

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Procedure:

In a round-bottom flask, dissolve phthalic anhydride in a slight excess of n-propanol and

anhydrous toluene.

Add a catalytic amount of pyridine.

Reflux the mixture for several hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with a dilute HCl solution, water, and a saturated

NaHCO₃ solution to remove unreacted starting materials and byproducts.
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Dry the organic layer over anhydrous MgSO₄.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

monopropyl phthalate.

The product can be further purified by column chromatography or recrystallization.

Determination of Monopropyl Phthalate by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard analytical technique for the detection and quantification of phthalates in

various matrices.

Sample Preparation (General):

Extraction: Extract the sample with a suitable organic solvent (e.g., hexane,

dichloromethane). The specific extraction method will depend on the sample matrix (e.g.,

liquid-liquid extraction for aqueous samples, solid-phase extraction for more complex

matrices).

Cleanup: The extract may require a cleanup step to remove interfering substances. This can

be achieved using techniques like solid-phase extraction (SPE).

Derivatization (Optional but often recommended for monoesters): To improve volatility and

chromatographic performance, the carboxylic acid group of the monoester can be

derivatized (e.g., silylation).

GC-MS Parameters (Typical):

Gas Chromatograph: Equipped with a capillary column suitable for semi-volatile organic

compounds (e.g., a 5% phenyl-methylpolysiloxane column).

Carrier Gas: Helium at a constant flow rate.

Injector: Split/splitless injector.
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Oven Temperature Program: A temperature gradient is used to separate the analytes. A

typical program might start at a low temperature, ramp up to a higher temperature, and then

hold for a period.

Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion

monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. The characteristic

mass fragments for monopropyl phthalate would be monitored.
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General Workflow for GC-MS Analysis of Monopropyl Phthalate

1. Sample Collection
(e.g., biological fluid, environmental matrix)

2. Extraction
(LLE or SPE)

3. Cleanup
(e.g., SPE)

4. Derivatization (Optional)
(e.g., Silylation)

5. GC Injection

6. GC Separation
(Capillary Column)

7. MS Ionization
(Electron Ionization)

8. MS Detection
(Full Scan or SIM)

9. Data Analysis
(Quantification and Identification)
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General Workflow for GC-MS Analysis
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Conclusion
Monopropyl phthalate, as a primary metabolite of a common plasticizer, warrants continued

investigation to fully understand its chemical, physical, and biological properties. While

predicted data provides a useful starting point, further experimental validation of its physical

constants is needed. The interaction of monopropyl phthalate with PPARs highlights a

significant area of research for toxicologists and drug development professionals. The

experimental protocols outlined in this guide provide a foundation for researchers to synthesize

and analyze this compound, facilitating further studies into its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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